1-(2-Methoxyethyl)-6-oxopiperidine-3-carboxylic acid
Overview
Description
1-(2-Methoxyethyl)-6-oxopiperidine-3-carboxylic acid, also known as MOPEC, is a chemical compound that belongs to the family of piperidine carboxylic acids. It is a white to off-white crystalline powder that is soluble in water and ethanol. MOPEC has gained interest in scientific research due to its potential applications in the field of medicinal chemistry.
Scientific Research Applications
Synthesis and Structural Analysis
- Synthesis of Anticoagulant Intermediates : A compound structurally similar to 1-(2-Methoxyethyl)-6-oxopiperidine-3-carboxylic acid was reported as an important intermediate in the synthesis of the anticoagulant, apixaban. X-ray powder diffraction data for this compound were reported, showing no detectable impurities, highlighting its potential in pharmaceutical synthesis (Qing Wang et al., 2017).
Medical Applications
- Treatment of Bronchial Pneumonia : A study explored the nursing and treatment applications of a heterocycle compound related to this compound in children with bronchial pneumonia. The compound showed excellent biological activity and formed three hydrogen bonds with the receptor, suggesting its potential in pediatric respiratory treatments (Xiao-fang Ding & Xiao Zhong, 2022).
Industrial and Chemical Applications
- Role in Penicillin Biosynthesis : Research has shown that 6-oxopiperidine-2-carboxylic acid, a compound similar to this compound, accumulates in fermentations during penicillin G biosynthesis. This suggests its role in the industrial production of antibiotics (W. Kurz↦kowski et al., 1990).
Material Science
- Lanthanide-Organic Frameworks : A study involving 6-Hydroxypyridine-3-carboxylic acid, which shares structural similarities with this compound, discussed its reaction with Ln(2)O(3) under hydrothermal conditions to generate novel lanthanide-organic coordination polymeric networks. These frameworks have potential applications in material science and nanotechnology (Caiming Liu et al., 2009).
properties
IUPAC Name |
1-(2-methoxyethyl)-6-oxopiperidine-3-carboxylic acid |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C9H15NO4/c1-14-5-4-10-6-7(9(12)13)2-3-8(10)11/h7H,2-6H2,1H3,(H,12,13) |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
FVGPDAWXQBRLSV-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COCCN1CC(CCC1=O)C(=O)O |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C9H15NO4 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID50672418 |
Source
|
| Record name | 1-(2-Methoxyethyl)-6-oxopiperidine-3-carboxylic acid | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID50672418 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
201.22 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
CAS RN |
915920-08-0 |
Source
|
| Record name | 1-(2-Methoxyethyl)-6-oxopiperidine-3-carboxylic acid | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID50672418 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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